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Compound of Interest

Compound Name: 4'-Phenoxyacetophenone

Cat. No.: B1582894 Get Quote

This document provides a detailed guide for researchers, perfumers, and formulation scientists

on the application of 4'-Phenoxyacetophenone in the fragrance industry. It covers the

compound's olfactory profile, functional roles, formulation protocols, and safety considerations,

grounded in established principles of fragrance chemistry and supported by scientific evidence.

Introduction to 4'-Phenoxyacetophenone: A
Molecule of Duality
4'-Phenoxyacetophenone (CAS 5031-78-7) is an aromatic ketone that presents a unique

opportunity in modern perfumery. Its molecular structure, featuring both a ketone group and a

phenoxy (ether) linkage, suggests a dual character in both scent and function. While not as

commonly cited as some classical aroma chemicals, its unique constitution merits exploration

for novel fragrance creations.

Chemically, it is a stable, white to off-white crystalline solid.[1][2] This physical form makes it

suitable for incorporation into various fragrance bases.

Table 1: Physicochemical Properties of 4'-Phenoxyacetophenone
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Property Value Source(s)

CAS Number 5031-78-7 [1][3]

Molecular Formula C14H12O2 [2][3]

Molecular Weight 212.25 g/mol [2][3]

Appearance
White to pale yellow or pale

brown crystals or powder
[2]

Melting Point 49-53 °C [1][4]

Boiling Point 200 °C at 12 mmHg [1]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol.

[1]

Olfactory Profile and Application in Fragrance
Compositions
While a specific, universally recognized olfactory description for 4'-Phenoxyacetophenone is

not widely documented in perfumery literature, its scent profile can be inferred from its chemical

structure. The molecule combines the characteristics of the acetophenone family with those of

aromatic ethers.

The Acetophenone Character: The core acetophenone structure is known for its sweet, floral,

and slightly almond-like aroma.[5][6] It is often used to create or enhance notes of hawthorn,

mimosa, and orange blossom.[7]

The Phenoxy (Ether) Influence: Aromatic ethers in perfumery can contribute fresh,

sometimes green or slightly woody nuances.[8] They are also valued for their stability in

various formulations.

Based on this, 4'-Phenoxyacetophenone is projected to have a complex and sophisticated

olfactory profile: a warm, sweet, powdery floral base with elegant, slightly green or woody
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undertones. This makes it a versatile ingredient for a range of fragrance families, particularly

floral, oriental, and chypre compositions.

Logical Application Pathway:

4-Phenoxyacetophenone
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Caption: Logical application pathway for 4'-Phenoxyacetophenone in perfumery.

Functional Role as a Fragrance Fixative
A key application of 4'-Phenoxyacetophenone in perfumery is its potential role as a fixative.

Fixatives are substances that slow down the evaporation rate of more volatile fragrance

components, thereby increasing the tenacity and longevity of the overall scent.[9] Aromatic

ketones, due to their higher molecular weight and lower volatility compared to many top and

middle note ingredients, often exhibit fixative properties.[10]

The molecular weight of 4'-Phenoxyacetophenone (212.25 g/mol ) is in the range typical for

base notes and fixatives, suggesting it can anchor lighter, more fleeting aromatic molecules.

[11] Its chemical stability also contributes to its effectiveness in preserving the integrity of a

fragrance composition over time.[6]
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Experimental Protocols for Formulation
The following protocols provide a framework for evaluating and incorporating 4'-
Phenoxyacetophenone into fragrance formulations.

Protocol 1: Determination of Olfactory Profile
Objective: To accurately characterize the scent of 4'-Phenoxyacetophenone.

Materials:

4'-Phenoxyacetophenone (98%+ purity)

Ethanol (perfumer's grade, odorless)

Dipropylene Glycol (DPG)

Glass beakers and stirring rods

Digital scale (accurate to 0.001g)

Smelling strips

Procedure:

Prepare a 10% solution: Dissolve 1.0g of 4'-Phenoxyacetophenone in 9.0g of ethanol. Stir

until fully dissolved. Gentle warming in a water bath (not exceeding 40°C) may be required.

Prepare a 1% solution: Dilute 1.0g of the 10% solution with 9.0g of ethanol.

Dip smelling strips: Dip separate smelling strips into the 10% and 1% solutions, as well as a

control strip with only ethanol.

Olfactory evaluation: Evaluate the scent of the strips at regular intervals: immediately after

dipping (top notes), after 15 minutes (heart notes), and after 1, 4, and 24 hours (base notes).

Record detailed observations of the scent characteristics.

Evaluation in DPG: Repeat steps 1-4 using DPG as the solvent to assess the profile in a

non-alcoholic base.
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Protocol 2: Evaluation of Fixative Properties
Objective: To quantify the effect of 4'-Phenoxyacetophenone on the longevity of a model top

note.

Materials:

4'-Phenoxyacetophenone

A volatile top note (e.g., Linalool or Limonene)

Ethanol (perfumer's grade)

Smelling strips

Stopwatch

Procedure:

Prepare a control solution: Create a 5% solution of the chosen top note in ethanol.

Prepare a test solution: Create a solution containing 5% of the top note and 5% of 4'-
Phenoxyacetophenone in ethanol.

Application: Dip one smelling strip into the control solution and another into the test solution.

Comparative evaluation: At regular intervals (e.g., every 30 minutes), smell both strips and

record the perceived intensity of the top note.

Determine longevity: Note the time at which the scent of the top note is no longer clearly

perceptible on each strip. The difference in time indicates the fixative effect of 4'-
Phenoxyacetophenone.

Workflow for Fixative Evaluation:
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Caption: Workflow for evaluating the fixative properties of 4'-Phenoxyacetophenone (4-PAP).

Stability and Compatibility in Formulations
Fragrance stability is crucial for the shelf-life and performance of a cosmetic product.[12]

Aromatic ketones are generally stable, but their compatibility with the final product base must

be assessed.[6]

pH Stability: It is advisable to test the stability of fragrances containing 4'-
Phenoxyacetophenone in both acidic and alkaline bases, as extreme pH can sometimes

affect certain aroma chemicals.
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Color Stability: Vanillin and some related compounds can cause discoloration.[12] While

there is no specific data on 4'-Phenoxyacetophenone causing discoloration, it is a critical

parameter to test, especially in white or light-colored products.

Oxidative Stability: The ether linkage in 4'-Phenoxyacetophenone is generally stable.

However, as with any fragrance, the use of antioxidants in the perfume oil can help prevent

oxidation of more sensitive ingredients in the blend.

Safety and Regulatory Considerations
Hazard Profile: According to safety data, 4'-Phenoxyacetophenone is classified as causing

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Therefore, appropriate personal protective equipment (PPE), such as gloves and safety

glasses, should be worn during handling.[13]

Regulatory Status: The regulatory status of fragrance ingredients can vary by region. It is the

responsibility of the formulator to ensure compliance with local regulations, such as those set

by the International Fragrance Association (IFRA) and regional bodies like the European

Chemicals Agency (ECHA).[14][15] While there is no specific RIFM safety assessment publicly

available for 4'-Phenoxyacetophenone, assessments for related compounds like 4'-hydroxy-

3'-methoxyacetophenone indicate a thorough evaluation process for this class of molecules.

[16]

Conclusion
4'-Phenoxyacetophenone is a promising raw material for the fragrance industry, offering a

potentially complex and appealing olfactory profile. Its inferred sweet, floral, and slightly woody

character, combined with its likely function as a fixative, makes it a valuable tool for creating

sophisticated and long-lasting fragrances. The protocols outlined in this guide provide a

systematic approach for its evaluation and incorporation into new and existing fragrance

compositions. As with all fragrance ingredients, careful attention to safety, stability, and

regulatory compliance is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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